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Introduction
Titanium(IV) bromide (TiBr₄), also known as titanium tetrabromide, is a volatile, orange,

crystalline solid that holds a significant place in the field of inorganic chemistry. Its strong Lewis

acidic nature makes it a valuable reagent and catalyst in various chemical transformations. This

technical guide provides an in-depth exploration of the discovery, history, and fundamental

properties of Titanium(IV) bromide, tailored for a scientific audience. The document outlines

the key synthetic routes developed over time, presents its physicochemical properties in a

structured format, and offers detailed experimental protocols for its preparation.

Discovery and Historical Context
The precise date and discoverer of the first synthesis of Titanium(IV) bromide are not

definitively documented in readily available historical records. While Jöns Jacob Berzelius is

credited with the first isolation of elemental titanium in 1825, his work on titanium halides

primarily focused on the chloride and fluoride.

The first preparations of Titanium(IV) bromide are reported to have occurred in the late 19th

century during a period of systematic investigation into metal halides. These early syntheses

were likely achieved through the direct reaction of elemental titanium with bromine vapor at

elevated temperatures. Another early method involved the carbothermic bromination of titanium

dioxide (TiO₂), a process analogous to the Kroll process used for the large-scale production of
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titanium tetrachloride. In 1862, Friedrich Wöhler, a prominent chemist of the era, is noted for his

work on the synthesis of various inorganic compounds, and it is plausible that he investigated

the synthesis of titanium bromide, though a specific publication detailing this is not readily

available.

Early characterization of the compound would have relied on the analytical techniques of the

19th century, including elemental analysis by gravimetric methods, melting and boiling point

determination, and observation of its reactivity, particularly its vigorous hydrolysis in the

presence of water. The tetrahedral geometry of the molecule was later confirmed in the 20th

century with the advent of more advanced structural determination techniques like X-ray

crystallography.

Physicochemical Properties of Titanium(IV) Bromide
The following table summarizes the key quantitative data for Titanium(IV) bromide.

Property Value

Molecular Formula TiBr₄

Molar Mass 367.48 g/mol

Appearance Orange to reddish-brown crystalline solid

Melting Point 38-40 °C (lit.)[1][2]

Boiling Point 230 °C (lit.)[1][2]

Density 3.25 g/mL at 25 °C (lit.)[1][2]

Solubility

Soluble in chlorocarbons and benzene.[3]

Decomposes in water.[3] Soluble in absolute

alcohol.

Crystal Structure Cubic[3]

Coordination Geometry Tetrahedral[3]

Key Synthesis Methodologies
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Three primary methods for the synthesis of Titanium(IV) bromide have been historically and

are currently employed in laboratory settings.

Direct Synthesis from Elements
This is the most straightforward method for preparing Titanium(IV) bromide. It involves the

direct reaction of titanium metal with bromine vapor at elevated temperatures.

Reaction: Ti(s) + 2Br₂(g) → TiBr₄(g)

Carbothermic Bromination of Titanium Dioxide
This method is analogous to the industrial Kroll process for titanium tetrachloride production

and was likely one of the earliest methods used. It involves the reaction of titanium dioxide with

carbon and bromine at high temperatures.

Reaction: TiO₂(s) + 2C(s) + 2Br₂(g) → TiBr₄(g) + 2CO(g)

Halide Exchange from Titanium Tetrachloride
Titanium(IV) bromide can also be prepared by the reaction of Titanium(IV) chloride with

hydrogen bromide. This method is convenient if TiCl₄ is readily available.

Reaction: TiCl₄(l) + 4HBr(g) → TiBr₄(s) + 4HCl(g)

Experimental Protocols
The following are detailed methodologies for the key experiments cited. These protocols are

based on historical and modern laboratory practices and should be performed with appropriate

safety precautions in a well-ventilated fume hood.

Protocol for Direct Synthesis from Elements
Objective: To synthesize Titanium(IV) bromide by the direct reaction of titanium metal with

bromine.

Materials:

Titanium powder or sponge
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Liquid bromine

A quartz or borosilicate glass tube reactor

Tube furnace

Inert gas supply (e.g., Argon or Nitrogen)

Cold trap (e.g., a U-tube immersed in a dry ice/acetone bath)

Schlenk line or similar apparatus for handling air-sensitive materials

Procedure:

A known quantity of titanium metal is placed in the center of the tube reactor.

The reactor is assembled and connected to the inert gas supply and the cold trap.

The system is purged with an inert gas to remove air and moisture.

The tube furnace is heated to 300-400 °C around the titanium sample.

A slow stream of bromine vapor, carried by the inert gas, is passed over the heated titanium.

The bromine vapor can be generated by gently warming liquid bromine in a separate flask

connected to the gas inlet.

The volatile Titanium(IV) bromide product is carried by the gas stream and condenses in

the cold trap as an orange solid.

Once the reaction is complete, the bromine flow is stopped, and the system is allowed to

cool to room temperature under the inert gas flow.

The collected TiBr₄ is quickly transferred to a dry, inert atmosphere glovebox for storage and

handling due to its hygroscopic nature.

Protocol for Carbothermic Bromination of Titanium
Dioxide
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Objective: To synthesize Titanium(IV) bromide from titanium dioxide, carbon, and bromine.

Materials:

Titanium dioxide (TiO₂), finely powdered

Activated carbon or graphite, finely powdered

Liquid bromine

High-temperature tube furnace with a quartz reactor tube

Inert gas supply (Argon)

Cold trap and scrubbing system for unreacted bromine and CO

Procedure:

An intimate mixture of titanium dioxide and carbon (in a molar ratio of approximately 1:2) is

prepared by grinding the powders together.

The mixture is placed in a ceramic or quartz boat and inserted into the center of the quartz

reactor tube.

The reactor is placed in the tube furnace, and the system is purged with argon.

The furnace is heated to 600-800 °C.

A stream of argon saturated with bromine vapor is passed over the heated mixture.

The gaseous TiBr₄ product is carried out of the furnace and collected in a cooled receiver or

cold trap.

The exhaust gases, containing unreacted bromine and carbon monoxide, must be passed

through a scrubbing solution (e.g., sodium thiosulfate solution) to neutralize the bromine.

After the reaction is complete, the apparatus is cooled under an argon atmosphere. The

product is then handled in an inert atmosphere.
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Protocol for Halide Exchange from Titanium
Tetrachloride
Objective: To synthesize Titanium(IV) bromide by the reaction of titanium tetrachloride with

hydrogen bromide.

Materials:

Titanium tetrachloride (TiCl₄), freshly distilled

Anhydrous hydrogen bromide (HBr) gas

A glass reaction vessel equipped with a gas inlet, a gas outlet, and a condenser

Inert gas supply (Argon or Nitrogen)

Schlenk line apparatus

Procedure:

A known amount of titanium tetrachloride is placed in the reaction vessel under an inert

atmosphere.

The vessel is cooled in an ice bath.

A stream of dry hydrogen bromide gas is bubbled through the liquid TiCl₄.

The reaction is typically exothermic. The flow of HBr is controlled to maintain a manageable

reaction rate.

As the reaction proceeds, solid Titanium(IV) bromide precipitates from the solution.

The reaction is considered complete when the precipitation ceases.

The excess HBr and the byproduct HCl are removed by purging the system with a dry inert

gas.
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The solid TiBr₄ is then isolated by filtration under an inert atmosphere and dried under

vacuum.

Visualizations
Logical Relationship of Synthesis Pathways
The following diagram illustrates the relationship between the reactants and the final product,

Titanium(IV) bromide, for the three main synthesis methods.
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Caption: Synthesis pathways to Titanium(IV) bromide.

Experimental Workflow for Direct Synthesis
The following diagram outlines the general workflow for the direct synthesis of Titanium(IV)
bromide from its constituent elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1581479?utm_src=pdf-body
https://www.benchchem.com/product/b1581479?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581479?utm_src=pdf-body
https://www.benchchem.com/product/b1581479?utm_src=pdf-body
https://www.benchchem.com/product/b1581479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup

Reaction

Product Isolation

Load Titanium into Reactor

Assemble Reactor and Cold Trap

Purge with Inert Gas

Heat Reactor to 300-400 °C

Introduce Bromine Vapor

Condense TiBr₄ in Cold Trap

Cool System

Transfer Product in Inert Atmosphere

Click to download full resolution via product page

Caption: Workflow for the direct synthesis of TiBr₄.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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